Cas no 1211532-09-0 (2-(5-Methoxypyridin-3-yl)propan-2-amine)

• Product name: 2-(5-Methoxypyridin-3-yl)propan-2-amine
• CAS No: 1211532-09-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6285693
• PubChem ID: 79002034

2-(5-Methoxypyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS017515226
• EN300-1847803
• 1211532-09-0
• 2-(5-methoxypyridin-3-yl)propan-2-amine
• 2-(5-Methoxypyridin-3-yl)propan-2-amine

• Inchi： 1S/C9H14N2O/c1-9(2,10)7-4-8(12-3)6-11-5-7/h4-6H,10H2,1-3H3
• InChI Key： CEDNJXMVYYLDNE-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C(C)(C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-Methoxypyridin-3-yl)propan-2-amine

2-(5-Methoxypyridin-3-yl)propan-2-amine (CAS No. 1211532-09-0): A Comprehensive Overview

2-(5-Methoxypyridin-3-yl)propan-2-amine (CAS No. 1211532-09-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research and material science. This methoxypyridine derivative features a distinctive molecular architecture combining a pyridine ring with a methoxy substituent and an amine functional group, making it a valuable intermediate for various synthetic pathways.

The compound's systematic name, 2-(5-methoxypyridin-3-yl)propan-2-amine, precisely describes its chemical structure: a propan-2-amine moiety attached at the 3-position of a 5-methoxypyridine ring. Researchers particularly value this pyridine-based compound for its balanced lipophilicity and electronic properties, which contribute to its reactivity profile. The presence of both electron-donating (methoxy) and electron-withdrawing (pyridine nitrogen) groups creates interesting electronic effects that influence its behavior in chemical reactions.

In pharmaceutical applications, 2-(5-methoxypyridin-3-yl)propan-2-amine serves as a crucial building block for the synthesis of more complex molecules. Its structural features make it particularly relevant in the development of central nervous system (CNS) targeting compounds, where the pyridine moiety often contributes to blood-brain barrier penetration. Recent studies have explored its potential as a precursor in the synthesis of novel neuromodulatory agents, though these applications remain in early research stages.

The synthesis of CAS 1211532-09-0 typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to construct the molecular framework efficiently. Advanced purification techniques such as preparative HPLC or recrystallization ensure high purity levels required for research applications, typically exceeding 98% as confirmed by analytical HPLC and NMR spectroscopy.

From a physicochemical perspective, 2-(5-methoxypyridin-3-yl)propan-2-amine generally appears as a white to off-white crystalline powder under standard conditions. It demonstrates moderate solubility in common organic solvents like ethanol, methanol, and dichloromethane, but limited solubility in water. These solubility characteristics make it particularly suitable for organic synthesis conditions where polar aprotic solvents are employed.

Analytical characterization of this methoxy-substituted pyridine derivative typically includes comprehensive spectral data: 1H NMR shows characteristic signals for the methoxy protons (δ ~3.8 ppm), pyridine ring protons (δ ~7.5-8.5 ppm), and amine protons (variable depending on conditions). Mass spectrometry usually displays a molecular ion peak corresponding to its molecular weight of 180.24 g/mol, with fragmentation patterns that aid in structural confirmation.

In material science applications, researchers have investigated 1211532-09-0 as a potential ligand for metal-organic frameworks (MOFs) or as a building block for functional polymers. The compound's ability to coordinate with certain metal ions through its pyridine nitrogen and amine group makes it interesting for designing novel coordination polymers with specific electronic or optical properties.

Quality control for 2-(5-methoxypyridin-3-yl)propan-2-amine typically involves stringent analytical protocols to ensure batch-to-batch consistency. Standard specifications include purity assessment by HPLC (>98%), residual solvent analysis by GC, and confirmation of structural integrity by FTIR and NMR spectroscopy. These rigorous quality measures are particularly important when the compound is used as a pharmaceutical intermediate.

The stability profile of CAS 1211532-09-0 indicates that it should be stored under inert atmosphere at low temperatures (typically 2-8°C) to prevent degradation. Long-term stability studies suggest that proper storage conditions can maintain compound integrity for extended periods, making it practical for research and development purposes. The compound demonstrates reasonable thermal stability, with decomposition typically occurring above 150°C as determined by thermogravimetric analysis.

From a regulatory perspective, 2-(5-methoxypyridin-3-yl)propan-2-amine currently has no specific restrictions in most jurisdictions, though appropriate safety precautions should always be followed when handling any chemical substance. Material Safety Data Sheets (MSDS) provide comprehensive handling guidelines, recommending standard laboratory practices including the use of personal protective equipment and proper ventilation.

Recent scientific literature highlights growing interest in this pyridine amine derivative, with publication rates increasing steadily over the past five years. Research focus areas include its use in medicinal chemistry, particularly in the design of small molecule modulators for various biological targets. The compound's structural versatility allows for diverse modifications, enabling medicinal chemists to explore extensive structure-activity relationships.

The commercial availability of 1211532-09-0 has expanded significantly, with multiple specialty chemical suppliers now offering this compound in various quantities, from milligram scales for research use to kilogram quantities for larger-scale applications. Pricing varies depending on purity grade and quantity, with typical research-scale pricing in the range of $50-$200 per gram from major suppliers.

Future prospects for 2-(5-methoxypyridin-3-yl)propan-2-amine appear promising, particularly in the context of drug discovery and advanced materials development. Its structural features align well with current trends in fragment-based drug design, where small, versatile building blocks are used to construct more complex bioactive molecules. Additionally, its potential applications in materials science continue to attract attention from researchers exploring novel functional materials.

For researchers working with CAS 1211532-09-0, proper analytical characterization is essential. Comprehensive spectral data including 1H NMR, 13C NMR, IR, and mass spectra should be obtained for each new batch to confirm identity and purity. These analytical procedures are particularly crucial when the compound is used as an intermediate in multi-step syntheses where impurities could significantly impact downstream reactions.

In summary, 2-(5-methoxypyridin-3-yl)propan-2-amine represents an important chemical building block with diverse applications in pharmaceutical research and material science. Its unique combination of structural features, including the methoxypyridine moiety and tertiary amine group, make it a versatile intermediate for various synthetic applications. As research continues to uncover new applications for this compound, its importance in chemical research and development is likely to grow significantly in the coming years.